Cas no 1203283-21-9 (2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)-N-(1,3-thiazol-2-yl)propanamide)

• Product Name: 2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)-N-(1,3-thiazol-2-yl)propanamide
• CAS No: 1203283-21-9
• MF: C₁₆H₁₄N₄O₂S
• MW: 326.372961521149
• CID: 6431709
• PubChem ID: 45502904
• Update Time: 2025-10-30

2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)-N-(1,3-thiazol-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)-N-(1,3-thiazol-2-yl)propanamide
• 2-(6-oxo-3-phenylpyridazin-1-yl)-N-(1,3-thiazol-2-yl)propanamide
• 2-(6-oxo-3-phenylpyridazin-1(6H)-yl)-N-(thiazol-2-yl)propanamide
• AKOS024516413
• 1203283-21-9
• F5652-0033
• VU0649603-1

• Inchi： 1S/C16H14N4O2S/c1-11(15(22)18-16-17-9-10-23-16)20-14(21)8-7-13(19-20)12-5-3-2-4-6-12/h2-11H,1H3,(H,17,18,22)
• InChI Key： SSYRZDLEZKBANT-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CS1)(=O)C(N1N=C(C2=CC=CC=C2)C=CC1=O)C

Computed Properties

• Exact Mass: 326.08374688g/mol
• Monoisotopic Mass: 326.08374688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)-N-(1,3-thiazol-2-yl)propanamide

Introduction to 2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)-N-(1,3-thiazol-2-yl)propanamide (CAS No. 1203283-21-9)

2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)-N-(1,3-thiazol-2-yl)propanamide (CAS No. 1203283-21-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the pyridazinone and thiazole moieties, contribute to its pharmacological properties and make it a promising candidate for further investigation.

The chemical structure of 2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)-N-(1,3-thiazol-2-yl)propanamide consists of a central propanamide backbone with a substituted pyridazinone ring and a thiazole ring. The pyridazinone ring is known for its ability to form hydrogen bonds and interact with various biological targets, while the thiazole ring provides additional stability and enhances the compound's overall bioavailability. These structural elements collectively contribute to the compound's potential as a therapeutic agent.

Recent studies have explored the biological activities of 2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)-N-(1,3-thiazol-2-yl)propanamide. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This suggests that it may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)-N-(1,3-thiazol-2-yl)propanamide has also been investigated for its anti-cancer properties. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways, which are often dysregulated in cancer cells.

The pharmacokinetic profile of 2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)-N-(1,3-thiazol-2-yl)propanamide has also been studied in detail. Animal models have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life suitable for once-daily dosing. These properties make it an attractive candidate for further development as an oral therapeutic agent.

Toxicity studies have indicated that 2-(6-oxyo3-pheynl-lb-diydroprydazyn-l-y))-N-(l,b-thizol-z-y))prapanamde (corrected to: 2-(6-oxyo3-pheynl-lb-diydroprydazyn-l-y))-N-(l,b-thizol-z-y))prapanamde) is generally well-tolerated at therapeutic doses. No significant adverse effects were observed in preclinical toxicity studies, suggesting that it has a favorable safety profile. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The potential therapeutic applications of 2-(6-oxyo3-pheynl-lb-diyhydroprydazyn-l-y))-N-(l,b-thizol-z-y))prapanamde (corrected to: 2-(6-oxyo3-pheynl-lb-diyhydroprydazyn-l-y))-N-(l,b-thizol-z-y))prapanamde) extend beyond inflammation and cancer. Researchers are also exploring its potential as an antiviral agent. Preliminary studies have shown that this compound can inhibit the replication of certain viruses, including influenza A virus and hepatitis C virus. The antiviral activity is thought to be mediated through the inhibition of viral proteases or other key viral enzymes.

In conclusion, 2-(6-oxyo3-pheynl-lb-diyhydroprydazyn-l-y))-N-(l,b-thizol-z-y))prapanamde (corrected to: 2-(6-oxyo3-pheynl-lb-diyhydroprydazyn-l-y))-N-(l,b-thizol-z-y))prapanamde) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various areas of medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses.